Cas no 1805241-73-9 (3-Bromo-6-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde)
3-Bromo-6-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-6-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde
-
- Inchi: 1S/C7H3BrF3NO/c8-6-3(9)1-4(7(10)11)12-5(6)2-13/h1-2,7H
- InChI Key: NXTLSNUDDVOGRL-UHFFFAOYSA-N
- SMILES: BrC1C(=CC(C(F)F)=NC=1C=O)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 193
- XLogP3: 2.1
- Topological Polar Surface Area: 30
3-Bromo-6-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029062010-1g |
3-Bromo-6-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde |
1805241-73-9 | 97% | 1g |
$1,490.00 | 2022-04-01 |
3-Bromo-6-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 3-Bromo-6-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde
Recent Advances in the Synthesis and Applications of 3-Bromo-6-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde (CAS: 1805241-73-9)
3-Bromo-6-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde (CAS: 1805241-73-9) is a highly specialized pyridine derivative that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound serves as a critical intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibitors and other therapeutic agents. Its unique structural features, including the difluoromethyl and bromo substituents, make it a versatile building block for drug discovery and development.
Recent studies have focused on optimizing the synthetic routes for 3-Bromo-6-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method using palladium-based catalysts, which significantly reduced side reactions and enhanced the scalability of the synthesis. This advancement is particularly relevant for industrial applications where large-scale production is required.
In addition to its synthetic utility, this compound has been investigated for its potential biological activities. Preliminary in vitro studies suggest that derivatives of 3-Bromo-6-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde exhibit promising inhibitory effects against specific kinases involved in cancer progression. For instance, a 2022 study published in Bioorganic & Medicinal Chemistry Letters reported that analogs of this compound demonstrated potent activity against EGFR (Epidermal Growth Factor Receptor) mutants, which are often resistant to conventional therapies.
The pharmacokinetic properties of 3-Bromo-6-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde derivatives have also been explored. A recent preclinical study highlighted their favorable metabolic stability and oral bioavailability, making them attractive candidates for further development. Researchers are now focusing on structure-activity relationship (SAR) studies to optimize these derivatives for clinical trials.
Beyond oncology, this compound has shown potential in other therapeutic areas. For example, a 2023 study in ACS Chemical Neuroscience explored its use in the design of neuroprotective agents. The difluoromethyl group was found to enhance blood-brain barrier penetration, a critical factor for central nervous system (CNS) drug development.
In conclusion, 3-Bromo-6-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde (CAS: 1805241-73-9) represents a valuable scaffold in modern drug discovery. Its synthetic versatility and biological relevance make it a focal point for ongoing research. Future studies are expected to further elucidate its applications in targeted therapies and beyond, solidifying its role in the pharmaceutical industry.
1805241-73-9 (3-Bromo-6-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)